Cas no 109237-00-5 (Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-)
109237-00-5 structure
Product Name:Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
CAS No:109237-00-5
MF:C21H28O4
MW:344.444626808167
CID:159977
PubChem ID:122990
Update Time:2025-04-19
Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)-
- 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- stizophyllin
- (2alpha,3beta,9xi,12beta)-2,3,12-trihydroxypregna-4,7,16-trien-20-one
- 2-alpha,3-beta,12-beta-Trihydroxypregna-4,7,16-trien-20-one
- CCRIS 5225
- Pregna-4,7,16-trien-20-one, 2-alpha,3-beta,12-beta-trihydroxy-
- 109237-00-5
- 2,3,12-Trihydroxypregna-4,7,16-trien-20-one
- DTXSID50911051
- CHEBI:206647
- 1-[(2S,3S,9S,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
-
- Inchi: 1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
- InChI Key: IWQKGRNFKYKJHS-VUZPHRLFSA-N
- SMILES: O[C@@H]1CC2C(=CCC3=C[C@H]([C@@H](C[C@]23C)O)O)[C@@H]2CC=C(C(C)=O)[C@]21C
Computed Properties
- Exact Mass: 344.19884
- Monoisotopic Mass: 344.198759
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- XLogP3: 0.8
Experimental Properties
- Density: 1.27
- Boiling Point: 553.9°Cat760mmHg
- Flash Point: 302.9°C
- Refractive Index: 1.616
- PSA: 77.76
Pregna-4,7,16-trien-20-one,2,3,12-trihydroxy-, (2b,3a,12b)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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